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Compound of Interest

Compound Name: Iron(II) tetrafluoroborate

Cat. No.: B105427 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This document provides immediate, essential safety and

logistical information for Iron(II) tetrafluoroborate, focusing on operational and disposal plans

to foster a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Iron(II) tetrafluoroborate, particularly in its hexahydrate form, is a hazardous substance that

requires careful handling. It is classified as harmful if swallowed, inhaled, or in contact with

skin, and can cause severe skin burns and eye damage.[1][2]

Table 1: Hazard Classifications for Iron(II) Tetrafluoroborate Hexahydrate
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Hazard Class Category GHS Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Irritation 1
H318: Causes serious eye

damage

Source: GHS Classification Information[1][2]

The selection of appropriate Personal Protective Equipment (PPE) is critical to mitigate the

risks associated with handling this compound.

Table 2: Recommended Personal Protective Equipment (PPE) for Handling Iron(II)
Tetrafluoroborate
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Protection Type Recommended Equipment Standard/Specification

Eye/Face Protection
Tightly fitting safety goggles or

a face shield.

NIOSH (US) or EN 166 (EU)

approved.

Skin Protection

Chemical-resistant, impervious

gloves (e.g., nitrile, neoprene)

and protective clothing to

prevent skin contact.

Respiratory Protection

A NIOSH/MSHA approved

respirator with a particle filter is

required if dust is generated. In

case of emergency or

inadequate ventilation, a self-

contained breathing apparatus

(SCBA) is necessary.

Hand Protection Protective gloves.

Source: Safety Data Sheets[1]

Operational Plan for Safe Handling
A systematic approach to handling Iron(II) tetrafluoroborate is essential to minimize exposure

and ensure safety.

Experimental Workflow

Preparation
- Review SDS

- Don PPE
- Prepare workspace

Handling
- Work in fume hood

- Avoid dust generation
- Use appropriate tools

Storage
- Tightly sealed container

- Cool, dry, well-ventilated area

Spill & Emergency
- Evacuate area

- Use absorbent material
- Follow emergency procedures

Disposal
- Collect in labeled container

- Follow institutional & local regulations

Click to download full resolution via product page
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Caption: Workflow for the safe handling of Iron(II) tetrafluoroborate.

Step-by-Step Handling Protocol:

Preparation and Precaution:

Thoroughly review the Safety Data Sheet (SDS) before starting any work.

Ensure that an eyewash station and safety shower are readily accessible.[3]

Put on all required PPE as specified in Table 2.

Work should be conducted in a well-ventilated area, preferably within a chemical fume

hood.[4]

Handling the Chemical:

Avoid direct contact with the substance.[1]

Minimize the generation of dust.[4][5]

Use appropriate, clean, and dry utensils for transferring the chemical.

Do not eat, drink, or smoke in the handling area.

Storage:

Store in a cool, dry, and well-ventilated place.[1]

Keep the container tightly closed to prevent moisture absorption as the hexahydrate form

is hygroscopic.[6]

Store away from incompatible materials.

In Case of a Spill:

Evacuate the area immediately.

Wear appropriate PPE, including respiratory protection.
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For solid spills, carefully sweep up the material to avoid creating dust and place it in a

suitable, labeled container for disposal.[5]

Do not let the chemical enter drains.[4][5]

Disposal Plan
Proper disposal of Iron(II) tetrafluoroborate and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Step-by-Step Disposal Protocol:

Waste Collection:

Collect waste Iron(II) tetrafluoroborate and any contaminated materials (e.g., gloves,

absorbent paper) in a designated, properly labeled, and sealed container.

Do not mix with other waste materials.

Labeling and Storage of Waste:

Clearly label the waste container with "Hazardous Waste" and the chemical name: "Iron(II)
Tetrafluoroborate".

Store the waste container in a designated hazardous waste accumulation area.

Disposal Procedure:

Dispose of the chemical waste in accordance with all local, state, and federal regulations.

[1]

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company for guidance and to arrange for pickup.

Handle uncleaned containers as you would the product itself.

Occupational Exposure Limits
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While specific occupational exposure limits for Iron(II) tetrafluoroborate are not readily

available, limits for related compounds containing fluorides and borates can provide guidance

for risk assessment.[4]

Table 3: Relevant Occupational Exposure Limits

Substance Agency Limit Type Value

Fluorides (as F) OSHA PEL (8-hr TWA) 2.5 mg/m³

NIOSH REL (10-hr TWA) 2.5 mg/m³

ACGIH TLV (8-hr TWA) 2.5 mg/m³

Boron trifluoride OSHA C 1 ppm (3 mg/m³)

Source: New Jersey Department of Health Hazardous Substance Fact Sheets, OSHA[7][8]

By adhering to these safety protocols and logistical plans, laboratories can significantly reduce

the risks associated with handling Iron(II) tetrafluoroborate, ensuring the well-being of

personnel and environmental protection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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